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Compound Name:
3,6,9,12,15-Pentaoxapentacosan-

1-ol

Cat. No.: B1582778 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,6,9,12,15-Pentaoxapentacosan-1-ol, a polyether compound with the CAS Number 23244-

49-7, is a molecule of significant interest in various scientific and industrial fields, particularly in

pharmaceuticals and materials science.[1] Its unique molecular structure, characterized by a

long carbon chain interspersed with multiple ether linkages and a terminal hydroxyl group,

imparts a desirable combination of hydrophilic and lipophilic properties.[1] This amphiphilic

nature makes it a versatile surfactant and emulsifier.[1] This guide provides an in-depth

exploration of its chemical and physical properties, synthesis, and diverse applications, with a

focus on its relevance to drug development and research.

Core Chemical and Physical Properties
The distinct properties of 3,6,9,12,15-Pentaoxapentacosan-1-ol stem from its molecular

architecture. The presence of five ether groups and a terminal hydroxyl group contributes to its

solubility in polar solvents, while the long decyl hydrocarbon tail provides lipophilic

characteristics.[1] This balance is crucial for its function in various formulations.
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Property Value Source

CAS Number 23244-49-7 [1][2]

Molecular Formula C₂₀H₄₂O₆ [1][2]

Molecular Weight 378.5 g/mol [2]

IUPAC Name

2-[2-[2-[2-(2-

decoxyethoxy)ethoxy]ethoxy]et

hoxy]ethanol

[2]

Synonyms

Pentaethylene glycol

monodecyl ether, C10E5,

Polyoxyethylene (5) decyl

ether

[1]

Appearance Colorless liquid or solid [1]

Solubility
Increased solubility in polar

solvents
[1]

Synthesis and Manufacturing
The synthesis of 3,6,9,12,15-Pentaoxapentacosan-1-ol, a type of fatty alcohol

polyoxyethylene ether, typically involves the condensation of a C10 fatty alcohol (1-decanol)

with multiple units of ethylene oxide.[3] This ethoxylation process is a cornerstone of surfactant

manufacturing.

General Synthesis Workflow
The production method generally involves reacting 1-decanol with ethylene oxide in the

presence of a catalyst. The number of ethylene oxide units added can be controlled to achieve

the desired properties of the final product.
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Caption: A simplified workflow for the synthesis of 3,6,9,12,15-Pentaoxapentacosan-1-ol.

Applications in Drug Development and Research
The utility of 3,6,9,12,15-Pentaoxapentacosan-1-ol and similar polyethylene glycol ethers in

the pharmaceutical and research sectors is extensive, primarily due to their surfactant

properties and low toxicity.[4][5]

Key Application Areas:
Excipient in Formulations: Its ability to act as a solubilizer and emulsifier makes it a valuable

excipient in drug formulations.[5][6] It can enhance the solubility and bioavailability of poorly

water-soluble active pharmaceutical ingredients (APIs).[5]

Drug Delivery Systems: The molecular flexibility and stability of this compound are

advantageous for its incorporation into drug delivery systems.[1] It can be a component of

nanoparticles, liposomes, and other carriers designed to improve drug targeting and release

profiles.

Biochemical Research: In a research context, it can be used to create high osmotic

pressures and as a non-ionic detergent for solubilizing membrane proteins without

denaturation.[4]

Topical and Transdermal Preparations: As an emulsifier and penetration enhancer, it finds

use in creams, lotions, and ointments to facilitate the delivery of active ingredients through
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the skin.[6]

Mechanism of Action as a Surfactant
The amphiphilic nature of 3,6,9,12,15-Pentaoxapentacosan-1-ol allows it to form micelles in

aqueous solutions. The hydrophobic decyl tails encapsulate non-polar molecules, such as

certain APIs, while the hydrophilic polyoxyethylene heads interact with the aqueous

environment, effectively solubilizing the otherwise insoluble compound.

Micelle Structure

Aqueous Environment (Water)

API

 Hydrophobic
Interaction 

 Hydrophilic
Interaction   
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Caption: Encapsulation of an API within a micelle formed by 3,6,9,12,15-
Pentaoxapentacosan-1-ol.

Safety and Handling
According to available safety data, 3,6,9,12,15-Pentaoxapentacosan-1-ol may cause skin and

eye irritation, as well as respiratory irritation.[2] Standard laboratory safety protocols, including

the use of personal protective equipment such as gloves and safety glasses, should be
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followed when handling this compound. It is generally considered stable and incompatible with

strong oxidizing agents.[3]

Conclusion
3,6,9,12,15-Pentaoxapentacosan-1-ol is a versatile and valuable compound for researchers,

scientists, and drug development professionals. Its well-defined chemical properties,

particularly its amphiphilic nature, make it an effective surfactant, emulsifier, and solubilizing

agent. These characteristics, combined with its low toxicity profile, have led to its widespread

use in pharmaceutical formulations and various research applications. A thorough

understanding of its properties and synthesis is essential for leveraging its full potential in

advancing scientific and therapeutic innovations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to 3,6,9,12,15-
Pentaoxapentacosan-1-ol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582778#cas-number-for-3-6-9-12-15-
pentaoxapentacosan-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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